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Compound of Interest

Compound Name: Ciclesonide-d11

Cat. No.: B12410966 Get Quote

This technical guide provides a comprehensive overview of Ciclesonide-d11, a deuterated

analog of the synthetic corticosteroid Ciclesonide. It is intended for researchers, scientists, and

drug development professionals, offering detailed information on its chemical structure,

physicochemical properties, and its application in analytical methodologies. This document also

elucidates the mechanism of action of its non-deuterated counterpart, Ciclesonide, to provide a

complete context for its use.

Chemical Structure and Physicochemical Properties
Ciclesonide-d11 is a stable isotope-labeled form of Ciclesonide, where eleven hydrogen

atoms on the cyclohexyl group have been replaced with deuterium. This isotopic labeling

makes it an ideal internal standard for quantitative analysis of Ciclesonide in biological matrices

by mass spectrometry.

Below is a comparison of the chemical structures and physicochemical properties of

Ciclesonide and Ciclesonide-d11.
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Figure 1: Chemical Structures of Ciclesonide and Ciclesonide-d11

Table 1: Physicochemical Properties of Ciclesonide and
Ciclesonide-d11

Property Ciclesonide Ciclesonide-d11

Molecular Formula C₃₂H₄₄O₇[1] C₃₂H₃₃D₁₁O₇[2]

Molecular Weight 540.69 g/mol [3] 551.77 g/mol [2]

CAS Number 126544-47-6 Not Available

Appearance White to off-white solid White to off-white solid[4]

Solubility
Insoluble in water; Soluble in

DMSO (100 mg/mL)
Soluble in DMSO

Parent Drug Not Applicable Ciclesonide

Mechanism of Action: The Glucocorticoid Signaling
Pathway
Ciclesonide is a prodrug that is inactive in its initial form. Upon administration, typically via

inhalation, it is converted by esterases in the lungs to its pharmacologically active metabolite,
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desisobutyryl-ciclesonide (des-CIC). Des-CIC has a significantly higher affinity for

glucocorticoid receptors (GR) than the parent compound.

The binding of des-CIC to the cytoplasmic GR triggers a cascade of events that ultimately

leads to the modulation of gene expression, resulting in anti-inflammatory effects.
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Figure 2: Ciclesonide's Glucocorticoid Receptor Signaling Pathway
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The activated des-CIC-GR complex translocates to the nucleus where it binds to Glucocorticoid

Response Elements (GREs) in the promoter regions of target genes. This interaction leads to

the increased transcription of anti-inflammatory genes, such as lipocortin-1, which inhibits

phospholipase A2, a key enzyme in the synthesis of inflammatory mediators like prostaglandins

and leukotrienes. Concurrently, it suppresses the expression of pro-inflammatory genes.

Experimental Protocols
Synthesis of Ciclesonide-d11
A detailed, publicly available experimental protocol for the synthesis of Ciclesonide-d11 is not

readily found. However, based on the known synthesis of Ciclesonide, a plausible synthetic

route would involve the use of a deuterated starting material. The synthesis of Ciclesonide

typically involves the reaction of 16α-hydroxyprednisolone with cyclohexanecarboxaldehyde

and isobutyric anhydride. To produce Ciclesonide-d11, deuterated

cyclohexanecarboxaldehyde (cyclohexane-d11-carboxaldehyde) would be used in place of its

non-deuterated counterpart.

A general synthetic scheme is as follows:

Preparation of Deuterated Precursor: Synthesis of cyclohexane-d11-carboxaldehyde. This

can be achieved through methods such as the reduction of deuterated

cyclohexanecarboxylic acid.

Acetal Formation and Esterification: Reaction of 16α-hydroxyprednisolone with cyclohexane-

d11-carboxaldehyde in the presence of an acid catalyst to form the cyclic acetal, followed by

esterification with isobutyric anhydride to yield Ciclesonide-d11.

Purification: The final product would be purified using techniques such as column

chromatography and recrystallization to achieve the desired purity.

Quantitative Analysis by LC-MS/MS
Ciclesonide-d11 is primarily used as an internal standard for the quantification of Ciclesonide

and its active metabolite, des-ciclesonide, in biological samples using Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12410966?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ciclesonide-d11-mixture-of-diastereomers.html
https://veeprho.com/impurities/ciclesonide-d11/
https://www.lgcstandards.com/AT/en/Desisobutyryl-Ciclesonide-d11-Mixture-of-Diastereomers-/p/TRC-D290102
https://file.medchemexpress.com/batch_PDF/HY-142259S/Desisobutyryl-ciclesonide-d11-COA-408620-MedChemExpress.pdf
https://www.benchchem.com/product/b12410966#ciclesonide-d11-chemical-structure-and-properties
https://www.benchchem.com/product/b12410966#ciclesonide-d11-chemical-structure-and-properties
https://www.benchchem.com/product/b12410966#ciclesonide-d11-chemical-structure-and-properties
https://www.benchchem.com/product/b12410966#ciclesonide-d11-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12410966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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